Cas no 1326813-72-2 (4-acetyl-1-oxa-4-azaspiro4.5decane-3-carboxylic acid)

• Product Name: 4-acetyl-1-oxa-4-azaspiro4.5decane-3-carboxylic acid
• CAS No: 1326813-72-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6022466
• PubChem ID: 131442985
• Update Time: 2025-05-26

4-acetyl-1-oxa-4-azaspiro4.5decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-1-oxa-4-azaspiro4.5decane-3-carboxylic acid
• EN300-20784233
• 4-acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• 1326813-72-2

• Inchi： 1S/C11H17NO4/c1-8(13)12-9(10(14)15)7-16-11(12)5-3-2-4-6-11/h9H,2-7H2,1H3,(H,14,15)
• InChI Key： IGDRYUMNLGVIOT-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C)=O)C21CCCCC2

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-acetyl-1-oxa-4-azaspiro4.5decane-3-carboxylic acid

4-Acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic Acid (CAS No. 1326813-72-2): An Overview

4-Acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326813-72-2) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and functional groups, offers a promising platform for the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4-acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid.

The chemical structure of 4-acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is defined by its spirocyclic framework, which consists of a seven-membered ring fused to a five-membered ring through a common carbon atom. The presence of an acetyl group at the 4-position and a carboxylic acid group at the 3-position imparts unique reactivity and functional properties to the molecule. The oxygen atom in the spirocyclic structure further enhances its stability and solubility, making it an attractive candidate for various chemical and biological applications.

The synthesis of 4-acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been explored through several methodologies, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of an appropriate cyclic ketone with an amine derivative, followed by ring closure and functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as organocatalytic processes and metal-catalyzed reactions, which have significantly improved the accessibility of this compound.

In terms of biological activity, 4-acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have indicated that this compound can effectively inhibit the activity of certain protein kinases, which are key targets in cancer therapy. Additionally, its ability to modulate other biological processes, such as inflammation and cell signaling, has been explored in depth.

The pharmacological properties of 4-acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Preclinical data suggest that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These attributes make it a viable option for further development into therapeutic agents for various diseases.

In the context of drug discovery and development, 4-acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been evaluated for its potential to address unmet medical needs. Ongoing clinical trials are exploring its efficacy in treating conditions such as cancer, neurodegenerative disorders, and inflammatory diseases. The unique structural features of this compound allow for fine-tuning of its properties through chemical modifications, enabling researchers to optimize its therapeutic potential.

Beyond its direct applications as a therapeutic agent, 4-acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid serves as a valuable scaffold for the design of novel molecules with enhanced biological activities. Its spirocyclic structure provides a robust platform for the introduction of diverse functional groups, facilitating the exploration of structure–activity relationships (SAR) studies. This versatility has led to the development of several analogs with improved potency and selectivity.

In conclusion, 4-acetyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326813-72-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.